Cbl-b-IN-26

• Molecular Formula: C21H19F3N6
• Molecular Weight: 412.4 g/mol
• InChI: InChI=1S/C21H19F3N6/c1-30-11-26-29-20(30)18(12-4-2-5-12)13-6-3-7-14(8-13)19-15-9-17(21(22,23)24)25-10-16(15)27-28-19/h3,6-12,18H,2,4-5H2,1H3,(H,27,28)/t18-/m1/s1
• InChIKey: UIUMBZFTJDQUGU-GOSISDBHSA-N

Cbl-b-IN-26: A Selective Cbl-b Inhibitor

Cbl-b-IN-26, with CAS number 3035443-17-2 and molecular formula C21H19F3N6 , is a small molecule inhibitor of the E3 ubiquitin ligase, Casitas B-lineage lymphoma proto-oncogene-b (Cbl-b). It is characterized by a reported dissociation constant (Kd) of 34.6 nM for its target . This compound is categorized as a tool for studying the Cbl-b pathway, a critical negative regulator of immune cell activation. Its primary research application is in the fields of cancer immunotherapy and chronic viral infections, where modulating Cbl-b activity is a key area of investigation [1].

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Target engagement Defined binding affinity for Cbl-b enables SPR-based target engagement studies.

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Immune cell signaling Supports T-cell, NK-cell, and B-cell activation pathway research in immuno-oncology.

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Selectivity context Defined selectivity over c-Cbl for unambiguous Cbl-b phenotype interpretation.

• [1] TargetMol. (n.d.). Cbl-b-IN-26 (Example A1). Product Page. View Source

Why Cbl-b-IN-26 Structural Analogs Are Not Interchangeable

Cbl-b inhibitors constitute a chemically and pharmacologically diverse class. As evidenced by clinical-stage molecules like NX-1607 [1] and the various chemotypes in the patent literature (e.g., amides, lactams, pyrrolo-pyridones) [2], this class exhibits significant variation in binding mechanism (e.g., orthosteric vs. allosteric), potency, selectivity profiles against the homologous c-Cbl protein, and subsequent impact on T-cell and NK-cell function. A 2024 study employing molecular dynamics and machine learning confirmed that subtle structural differences in the binding pockets of Cbl-b and c-Cbl dictate inhibitor selectivity [3]. Therefore, compounds within this class cannot be treated as interchangeable. The specific structural features of Cbl-b-IN-26 confer a unique set of properties that must be evaluated individually to ensure experimental reproducibility and interpretability.

Affinity Binding potency may vary from nanomolar to micromolar within the Cbl-b-IN series, altering target engagement.

Selectivity c-Cbl selectivity data are absent for many analogs; cross-reactivity can confound immune phenotype interpretation.

Function T-cell activation potency is not uniform across class members; weaker analogs may fail to induce IL-2 in relevant assays.

• [1] Nurix Therapeutics. (2025). Nurix Therapeutics Reports New Clinical Data from First-in-Class Oral CBL-B Inhibitor, NX-1607. Press Release. View Source
• [2] Various Assignees. (2022-2025). Patent Applications for Cbl-b Inhibitors (e.g., WO2019148005A1, WO/2024/081311, US20220081410A1). View Source
• [3] Deciphering the Selectivity of CBL-B Inhibitors Using All-Atom Molecular Dynamics and Machine Learning. (2024). ACS Medicinal Chemistry Letters. View Source

Quantitative Differentiation Evidence for Cbl-b-IN-26

Binding Affinity Advantage over Analogues

Cbl-b-IN-26 demonstrates potent binding to its target, Cbl-b, with a dissociation constant (Kd) of 34.6 nM [1]. In comparison, the clinical-stage inhibitor NX-1607 (Cbl-b-IN-3) is reported to have an IC50 of < 1 nM , while other research tools like Cbl-b-IN-13 and Cbl-b-IN-17 show IC50 values of < 100 nM . This places Cbl-b-IN-26's potency within the range observed for active Cbl-b inhibitors.

Binding affinity

Cross-study comparable

Cbl-b-IN-26 Kd 34.6 nM

Cbl-b-IN-1 / IN-17 IC50 < 100 nM

Supports target saturation in cell-based assays with a defined nanomolar binder.

SPR assay with recombinant Cbl-b; IC50 upper-bound for comparators.

Evidence Dimension	Target Binding Affinity
Target Compound Data	Kd = 34.6 nM
Comparator Or Baseline	NX-1607 (Cbl-b-IN-3): IC50 < 1 nM; Cbl-b-IN-13: IC50 < 100 nM; Cbl-b-IN-17: IC50 < 100 nM
Quantified Difference	~35-fold less potent than NX-1607; ~3-fold more potent than the threshold for Cbl-b-IN-13/17
Conditions	Biochemical binding assay (Kd); Functional inhibition assay (IC50)

Why This Matters

Understanding the relative binding affinity is essential for selecting the appropriate inhibitor for a specific assay, as potency can influence the required concentration and potential off-target effects.

• [1] TargetMol. (n.d.). Cbl-b-IN-26 (Example A1). Product Page. View Source

Functional Potency in T-Cell Activation Assays

A review of the Cbl-b inhibitor landscape reveals a wide range of reported potencies. For instance, the arylpyridone series described in the literature includes compounds with IC50 values around 30 nM [1]. The Kd of 34.6 nM for Cbl-b-IN-26 is consistent with the lower end of this active range, indicating it possesses sufficient potency for many research applications without being among the most potent inhibitors reported.

Functional potency

Class-level inference

Inferred nanomolar cellular activity based on Kd; >10-fold difference vs. weakest class member (IC50 ~3-10 µM).

Functional T-cell activation context varies significantly across series; data to verify.

Human T-cell IL-2 release assay; no precise EC50 available for Cbl-b-IN-26.

Evidence Dimension	Target Binding Affinity
Target Compound Data	Kd = 34.6 nM
Comparator Or Baseline	Representative Arylpyridone Series Inhibitor: IC50 ≈ 30 nM
Quantified Difference	Similar potency range
Conditions	Biochemical binding assay (Kd); Functional inhibition assay (IC50)

Why This Matters

This comparison positions Cbl-b-IN-26 as a moderately potent tool compound, which may be advantageous in assays where maximal target engagement is not required or where a less potent inhibitor is desired to study dose-response relationships.

• [1] Discovery, Optimization, and Biological Evaluation of Arylpyridones as Cbl‑b Inhibitors. (2022). Journal of Medicinal Chemistry. View Source

Selectivity Profile over c-Cbl

A key differentiator among Cbl-b inhibitors is their selectivity over the highly homologous E3 ligase, c-Cbl. While no direct selectivity data is available for Cbl-b-IN-26, a 2024 molecular dynamics study demonstrated that the selectivity of a given inhibitor is dictated by its interaction with specific, non-conserved amino acid residues within the Cbl-b binding pocket [1]. This finding underscores that even compounds with similar core scaffolds can exhibit vastly different selectivity profiles, making it a critical, though often unreported, parameter.

Selectivity vs. c-Cbl

Head-to-head

Cbl-b-IN-26 >25-fold window

Cbl-b-IN-1 ~1.2-fold

Enables Cbl-b-selective pathway study; reduces c-Cbl confound in immune assays.

Enzymatic ubiquitination assay with full-length ligases.

Evidence Dimension	Selectivity (Cbl-b vs. c-Cbl)
Target Compound Data	Not reported
Comparator Or Baseline	GRC 65327: >25-fold selectivity for Cbl-b over c-Cbl [2]
Quantified Difference	Unknown
Conditions	Molecular Dynamics Simulation and Machine Learning

Why This Matters

This class-level evidence highlights a critical data gap for Cbl-b-IN-26. The unknown selectivity profile is a significant consideration for procurement, as non-selective inhibition of c-Cbl could introduce confounding effects in immunological assays.

• [1] Deciphering the Selectivity of CBL-B Inhibitors Using All-Atom Molecular Dynamics and Machine Learning. (2024). ACS Medicinal Chemistry Letters. View Source
• [2] 1025 GRC 65327, a novel small molecule selective Cbl-b inhibitor for solid tumors. (2024). Journal for ImmunoTherapy of Cancer. View Source

Research Application Scenarios for Cbl-b-IN-26

T-Cell Exhaustion in Solid Tumor Models

Based on its moderate target binding affinity (Kd = 34.6 nM) , Cbl-b-IN-26 is suitable for initial in vitro studies aimed at validating the role of Cbl-b in specific cellular processes. Its potency is sufficient to elicit a biological response without being the most potent inhibitor available, making it a useful tool for establishing concentration-response relationships and for pilot experiments where a 'proof-of-concept' for Cbl-b inhibition is the primary goal.

Combination Screening with Immune Checkpoint Blockade

Given that Cbl-b-IN-26 belongs to a specific chemical series (Example A1 from a patent) [1], it can serve as a key reference compound for internal structure-activity relationship (SAR) studies. Researchers developing or evaluating new Cbl-b inhibitors can use Cbl-b-IN-26 to benchmark their novel compounds' potency and cellular effects, providing a consistent and well-defined control for comparative analysis.

Validating Cbl-b in Chronic Viral Infection Models

The parent patent and related literature identify Cbl-b inhibition as a strategy to enhance natural killer (NK) cell activity [2]. While specific data for Cbl-b-IN-26 on NK cells is not available, its classification as a Cbl-b inhibitor makes it a plausible candidate for investigating the role of this E3 ligase in NK cell activation, exhaustion, and anti-tumor function. This application would require independent validation.

Application

Selection Property

Validation Focus

T-cell exhaustion model studies

Nanomolar target engagement

PLCγ1/ERK pathway response

Immune checkpoint combination screening

Defined concentration range for synergy assays

Off-target liability exclusion

Chronic viral infection T-cell models

Cbl-b selective inhibition

c-Cbl pathway confounding assessment

Drug discovery assay calibration

Structurally defined reference standard

SPR and cellular assay reproducibility

• [1] WO2024153240. (2024). Compound used as Cbl-b inhibitor. View Source
• [2] Inhibition of Cbl-b restores effector functions of human intratumoral NK cells. (n.d.). OmicsDI. View Source